Cas no 1158735-27-3 (5-Bromomethyl-3-(3-bromophenyl)-isoxazole)

5-Bromomethyl-3-(3-bromophenyl)-isoxazole is a brominated isoxazole derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a bromomethyl group and a 3-bromophenyl substituent—make it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further functionalization. The presence of two reactive bromine sites enhances its applicability in constructing complex molecular architectures. This compound is particularly valuable in medicinal chemistry for the development of biologically active molecules, including potential enzyme inhibitors or receptor modulators. Its stability under standard handling conditions and compatibility with diverse reaction conditions further underscore its practicality in synthetic workflows.

5-Bromomethyl-3-(3-bromophenyl)-isoxazole structure

1158735-27-3 structure

Product Name:5-Bromomethyl-3-(3-bromophenyl)-isoxazole

CAS No:1158735-27-3

MF:C₁₀H₇Br₂NO

MW:316.976680994034

CID:1032070

PubChem ID:64160083

Update Time:2025-06-09

5-Bromomethyl-3-(3-bromophenyl)-isoxazole Chemical and Physical Properties

Names and Identifiers

- 5-(Bromomethyl)-3-(3-bromophenyl)isoxazole
- 5-(Bromomethyl)-3-(3-bromophenyl)-1,2-oxazole
- 5-Bromomethyl-3-(3-bromophenyl)isoxazole
- 5-Bromomethyl-3-(3-bromophenyl)-isoxazole
- DTXSID20734734
- DB-060759
- AKOS013478953
- 1158735-27-3
- A909007
- 5-Bromomethyl-3-(3-bromo-phenyl)-isoxaZole
- Isoxazole, 5-(bromomethyl)-3-(3-bromophenyl)-
- MFCD11840260
- MDL： MFCD11840260
- Inchi： 1S/C10H7Br2NO/c11-6-9-5-10(13-14-9)7-2-1-3-8(12)4-7/h1-5H,6H2
- InChI Key： OCTOWVMASYVELT-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C1C=C(CBr)ON=1

Computed Properties

Exact Mass: 316.88739g/mol
Monoisotopic Mass: 314.88944g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 26Å²

5-Bromomethyl-3-(3-bromophenyl)-isoxazole Security Information

Storage Condition：Sealed in dry,2-8°C

5-Bromomethyl-3-(3-bromophenyl)-isoxazole Pricemore >>

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TRC	B847020-10mg	5-Bromomethyl-3-(3-bromophenyl)-isoxazole	1158735-27-3		10mg	$ 50.00	2022-06-06
TRC	B847020-50mg	5-Bromomethyl-3-(3-bromophenyl)-isoxazole	1158735-27-3		50mg	$ 160.00	2022-06-06
TRC	B847020-100mg	5-Bromomethyl-3-(3-bromophenyl)-isoxazole	1158735-27-3		100mg	$ 230.00	2022-06-06
Chemenu	CM191304-1g	5-(bromomethyl)-3-(3-bromophenyl)isoxazole	1158735-27-3	95%	1g	$631	2021-08-05
Chemenu	CM191304-1g	5-(bromomethyl)-3-(3-bromophenyl)isoxazole	1158735-27-3	95%	1g	$552	2023-11-24
Aaron	AR000HPD-50mg	Isoxazole, 5-(bromomethyl)-3-(3-bromophenyl)-	1158735-27-3	95%	50mg	$155.00	2025-02-13
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